3-methyl-8-((2-morpholinoethyl)amino)-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-8-(2-morpholin-4-ylethylamino)-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C23H26N6O3/c1-27-20-19(21(30)26-23(27)31)29(15-17-7-4-6-16-5-2-3-8-18(16)17)22(25-20)24-9-10-28-11-13-32-14-12-28/h2-8H,9-15H2,1H3,(H,24,25)(H,26,30,31)
• InChI Key: MVNKNIJQZRXIGS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCN3CCOCC3)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H26N6O3
• Molecular Weight: 434.5 g/mol

Description

The compound “3-methyl-8-((2-morpholinoethyl)amino)-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione” has the CAS number 887200-19-3. Its molecular formula is C23H26N6O3 and the molecular weight is 434.5.

Scientific Research Applications

Chemical Synthesis and Modification Techniques

Research on compounds structurally related to the specified molecule involves innovative synthesis and modification techniques. For example, Riesgo, Jin, and Thummel (1996) developed an improved preparation method for 8-amino-7-quinolinecarbaldehyde, demonstrating the oxidation and reduction processes that can modify the methyl group of related compounds. This technique is crucial for synthesizing complex organic molecules with potential applications in medicinal chemistry and material science (Riesgo et al., 1996).

Chemosensors and Metal Ion Detection

Patil et al. (2017) synthesized and characterized vitamin K3 derivatives for their chemosensor abilities towards transition metal ions, indicating the utility of naphthalene derivatives in detecting and quantifying metal ions. This research is vital for environmental monitoring and analytical chemistry, where detecting trace amounts of metals is often required (Patil et al., 2017).

Luminescent Properties and Electron Transfer

Gan et al. (2003) studied novel piperazine substituted naphthalimide compounds for their luminescent properties and photo-induced electron transfer, showcasing the potential of naphthalene derivatives in developing new materials for optical devices and sensors. These findings contribute to the growing interest in organic compounds that exhibit unique photophysical behaviors (Gan et al., 2003).